7-Bromo-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one

• IUPAC Name: 7-bromo-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one
• InChI: InChI=1S/C7H7BrN2O/c8-5-3-6-7(11)9-1-2-10(6)4-5/h3-4H,1-2H2,(H,9,11)
• InChI Key: UIOJOBWZDXFHKG-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=C(C=C2C(=O)N1)Br
• Molecular Formula: C7H7BrN2O
• Molecular Weight: 215.05 g/mol

Description

7-Bromo-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one, commonly referred to as 7-Bromo-DHP, is a heterocyclic compound belonging to the family of pyrrolo[1,2-a]pyrazines. It is a colorless, crystalline solid with a molecular weight of 257.14 g/mol and a melting point of 186-188°C. 7-Bromo-DHP is a versatile compound that has been used in a variety of scientific research applications, ranging from organic synthesis to medicinal chemistry.

Scientific Research Applications

Synthesis and Preparation

The compound 7-Bromo-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one was prepared using 2-pyrrolyltrichloroacetone as the major starting material. The process involved monoesterification with ethylene glycol, bromine displacement of the hydroxy group, cyclization to lactone, and amidation. This synthesis method contributes to the field of organic chemistry, providing a new avenue for creating complex heterocyclic compounds (Guo et al., 2011).

Anticancer Activity

A study found that derivatives of 7-Bromo-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one, specifically (3R*,4S*)-3-(4-bromophenyl)-4-(4-fluorobenzoyl)-2-(2-oxo-2-phenylethyl)-3,4-dihydropyrrolo[1,2-a]pyrazin-2-ium bromide, exhibited potent anticancer activity against prostate and breast cancer cells. This discovery highlights the potential of this compound in developing new anticancer drugs (Seo et al., 2019).

Domino Approach to Chemical Synthesis

An efficient and flexible approach to synthesize biologically relevant 3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-ones was developed using a domino Michael/intramolecular nucleophilic substitution pathway. This method is significant for producing various biologically active compounds in a chemo- and regio-selective manner (Palomba et al., 2018).

PIM Kinase Inhibition

In a study focusing on PIM kinases inhibitors, it was demonstrated that 3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-ones derivatives are effective inhibitors with potential medicinal applications. These inhibitors showed excellent potency and selectivity, highlighting the therapeutic potential of this chemical scaffold in drug development (Casuscelli et al., 2022).